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Compound of Interest

Compound Name: R162

Cat. No.: B1678699

Audience: Researchers, scientists, and drug development professionals.

Abstract: R162 is an investigational small molecule inhibitor targeting Glutamate
Dehydrogenase 1 (GDH1/GLUD1), a critical enzyme in glutamine metabolism frequently
upregulated in cancer. By disrupting the metabolic processes that fuel rapid cell growth, R162
demonstrates significant anti-proliferative and anti-tumor effects. This document outlines the
core mechanism of action of R162, summarizes its effects on cancer cells, provides detailed
experimental protocols for assessing its activity, and visualizes the key signaling pathways
involved.

Mechanism of Action

R162 is a potent and specific inhibitor of Glutamate Dehydrogenase 1 (GDH1), also known as
GLUD1.[1] GDHL1 is a key mitochondrial enzyme that catalyzes the conversion of glutamate to
o-ketoglutarate (a-KG), which then enters the Tricarboxylic Acid (TCA) cycle to support cellular
energy production and biosynthesis.[1] In many cancer cells, which exhibit a high dependency
on glutamine metabolism ("glutamine addiction™), GDHL1 activity is elevated to sustain
proliferation.[1]

The anti-proliferative effect of R162 is initiated by its direct inhibition of GDH1. This targeted
action sets off a cascade of downstream cellular events:

o Metabolic Disruption: Inhibition of GDH1 leads to a significant decrease in intracellular levels
of the TCA cycle intermediate, fumarate.[1]
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» Redox Imbalance: The reduction in key metabolites results in attenuated activity of
Glutathione Peroxidase (GPx), a critical enzyme in cellular antioxidant defense.[1]

» Oxidative Stress: Consequently, there is a marked increase in intracellular Reactive Oxygen
Species (ROS), leading to significant oxidative stress.[1]

e Cell Growth Inhibition: The combination of metabolic disruption and high oxidative stress
culminates in reduced cell proliferation.[1]

This mechanism has been observed in various cancer cell lines, including H1299 (non-small
cell lung cancer) and MDA-MB-231 (triple-negative breast cancer).[1]

Signaling Pathway Diagram

The following diagram illustrates the mechanism of action for R162.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Foundational Research on R162's Anti-Proliferative
Effects: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678699#foundational-research-on-r162-s-anti-
proliferative-effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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